Cas no 1173685-53-4 (tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate)

• Product Name: tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate
• CAS No: 1173685-53-4
• MF: C₉H₁₅N₃O₃S
• MW: 245.29870057106
• MDL: MFCD03848255
• CID: 3141859
• PubChem ID: 5423130
• Update Time: 2025-04-21

tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
• tert-butyl N-[(1S)-1-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)ethyl]carbamate
• ETHYL(1H-IMIDAZOL-2-YLMETHYL)AMINE
• tert-butyl [(1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• STK719866
• NS-03534
• AKOS000272442
• MFCD03848255
• tert-butyl N-[(1S)-1-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• tert-butyl [(1S)-1-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• BBL033949
• E76619
• EN300-302627
• CS-0158177
• 1173685-53-4
• (S)-tert-Butyl(1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
• tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate

• MDL： MFCD03848255
• Inchi： 1S/C9H15N3O3S/c1-5(6-11-12-8(16)14-6)10-7(13)15-9(2,3)4/h5H,1-4H3,(H,10,13)(H,12,16)/t5-/m0/s1
• InChI Key： YXKPNCFZPSYTBZ-YFKPBYRVSA-N
• SMILES： S=C1NN=C([C@H](C)NC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 245.08341252g/mol
• Monoisotopic Mass: 245.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles